(Z)-7-((bis(2-methoxyethyl)amino)methyl)-6-hydroxy-2-(3-methoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-6-hydroxy-2-[(3-methoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H27NO6/c1-27-11-9-24(10-12-28-2)15-19-20(25)8-7-18-22(26)21(30-23(18)19)14-16-5-4-6-17(13-16)29-3/h4-8,13-14,25H,9-12,15H2,1-3H3/b21-14-
• InChI Key: VISYPUXZHFZRDY-STZFKDTASA-N
• Canonical SMILES: COCCN(CCOC)CC1=C(C=CC2=C1OC(=CC3=CC(=CC=C3)OC)C2=O)O
• Isomeric SMILES: COCCN(CCOC)CC1=C(C=CC2=C1O/C(=C\C3=CC(=CC=C3)OC)/C2=O)O
• Molecular Formula: C23H27NO6
• Molecular Weight: 413.5 g/mol

Description

(Z)-7-((bis(2-methoxyethyl)amino)methyl)-6-hydroxy-2-(3-methoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H27NO6 and its molecular weight is 413.47. The purity is usually 95%.
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Scientific Research Applications

Catalysts in Asymmetric Hydrogenation

Research by Imamoto et al. (2012) on rigid P-chiral phosphine ligands for rhodium-catalyzed asymmetric hydrogenation demonstrated the practical utility of such catalysts in preparing chiral pharmaceutical ingredients. This study could provide insight into the types of catalytic processes that could be applicable to the synthesis or functionalization of complex molecules like "(Z)-7-((bis(2-methoxyethyl)amino)methyl)-6-hydroxy-2-(3-methoxybenzylidene)benzofuran-3(2H)-one" (Imamoto et al., 2012).

Photophysical Properties and Biological Activity

Research on the synthesis, structural characterization, and evaluation of photophysical properties and biological activity of silicon-containing bis-azomethines by Zaltariov et al. (2015) could inform on the methodologies for studying the properties of complex organic molecules. This research highlights the potential of such molecules in UV light absorption, fluorescence, and antimicrobial activity, which could be relevant to the study of benzofuran derivatives (Zaltariov et al., 2015).

Metal Complex Chemistry for Therapeutic Applications

The study on zinc complex chemistry involving N,N,O ligands by Gross and Vahrenkamp (2005) explores how complex organic molecules can form biomimetic zinc complexes. These complexes might offer insights into the structural and functional roles that similar organic compounds could play in therapeutic applications, potentially relevant to the study of benzofuran derivatives (Gross & Vahrenkamp, 2005).

Antioxidant Activities of Phenolic Compounds

Yamauchi et al. (2005) investigated the effect of benzylic oxygen on the antioxidant activity of phenolic lignans, providing a foundation for understanding how modifications to the benzyl group in molecules similar to "(Z)-7-((bis(2-methoxyethyl)amino)methyl)-6-hydroxy-2-(3-methoxybenzylidene)benzofuran-3(2H)-one" could affect their antioxidant properties (Yamauchi et al., 2005).